Cas no 2228976-29-0 (tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228976-29-0
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 6334167
• PubChem ID: 165690291
• Update Time: 2025-05-19

tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1888222
• tert-butyl N-[1-(3-chloro-5-fluorophenyl)-2-oxoethyl]-N-methylcarbamate
• 2228976-29-0

• Inchi： 1S/C14H17ClFNO3/c1-14(2,3)20-13(19)17(4)12(8-18)9-5-10(15)7-11(16)6-9/h5-8,12H,1-4H3
• InChI Key： DXQLRXVWGGQHNN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228976-29-0)

Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate, identified by its CAS number 2228976-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of both chloro and fluoro substituents in its aromatic ring enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in the design of novel therapeutic agents.

The chemical structure of Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate consists of a carbamate moiety linked to a tert-butyl group, an esterified ethyl fragment, and a fluorinated chlorophenyl ring. This unique arrangement not only contributes to its distinct physicochemical properties but also opens up multiple avenues for exploration in terms of biological activity and drug-like characteristics. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the development of effective pharmaceuticals.

In recent years, there has been a growing interest in the synthesis and characterization of carbamate derivatives due to their potential applications in treating various diseases. Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate has been studied for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a promising candidate for further modifications, which could lead to the development of new drugs targeting specific biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that can selectively inhibit certain kinases, researchers aim to develop treatments that can modulate these pathways effectively. The chloro and fluoro substituents in Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate are particularly useful in this context, as they can be used to fine-tune the interactions with the target enzyme.

Moreover, the tert-butyl group provides steric hindrance, which can be exploited to improve selectivity and reduce off-target effects. This is an important consideration in drug development, as minimizing side effects is crucial for patient safety and efficacy. The compound's ability to serve as a building block for more complex molecules also makes it valuable for library synthesis approaches, where large numbers of derivatives are rapidly generated and screened for biological activity.

Recent studies have begun to explore the pharmacokinetic properties of carbamate derivatives like Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Preliminary data suggest that this compound exhibits favorable solubility and stability characteristics, which could translate into improved bioavailability and reduced degradation in vivo.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They have been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. In Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate, the fluorine atom is strategically positioned to interact with key residues in biological targets, making it an attractive scaffold for drug design. This has led to increased interest in developing fluorinated carbamates as potential therapeutic agents.

In conclusion, Tert-butyl N-1-(3-chloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228976-29-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, particularly those targeting kinases and other enzymes involved in disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.